Cas no 1822567-54-3 (2,6-Diaza-bicyclo[3.2.1]octan-7-one)

• Product Name: 2,6-Diaza-bicyclo[3.2.1]octan-7-one
• CAS No: 1822567-54-3
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• MDL: MFCD24496421
• CID: 4621213
• PubChem ID: 59202076
• Update Time: 2025-06-13

2,6-Diaza-bicyclo[3.2.1]octan-7-one Chemical and Physical Properties

Names and Identifiers

• 2,6-Diaza-bicyclo[3.2.1]octan-7-one

• MDL： MFCD24496421
• Inchi： 1S/C6H10N2O/c9-6-5-3-4(8-6)1-2-7-5/h4-5,7H,1-3H2,(H,8,9)
• InChI Key： HKYILJYPUXYXKL-UHFFFAOYSA-N
• SMILES： C12CC(NC1=O)CCN2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2,6-Diaza-bicyclo[3.2.1]octan-7-one

Exploring the Versatile Applications of 2,6-Diaza-bicyclo[3.2.1]octan-7-one (CAS 1822567-54-3) in Modern Chemistry

The compound 2,6-Diaza-bicyclo[3.2.1]octan-7-one (CAS 1822567-54-3) has garnered significant attention in recent years due to its unique bicyclic structure and potential applications in pharmaceutical and material sciences. This heterocyclic scaffold, characterized by its bridged nitrogen atoms and ketone functionality, offers a versatile platform for drug discovery and chemical synthesis. Researchers are particularly interested in its role as a bioisostere for peptide bonds, enabling the development of metabolically stable therapeutics.

One of the most searched questions about 2,6-Diaza-bicyclo[3.2.1]octan-7-one revolves around its synthetic routes and scalability. Recent publications highlight innovative methods using cascade cyclizations or transition-metal catalysis, addressing the demand for greener chemistry. The compound's conformational rigidity also makes it valuable for designing enzyme inhibitors, a hot topic in targeting protein-protein interactions – a key challenge in cancer and neurodegenerative disease research.

In material science, the bicyclic framework of CAS 1822567-54-3 shows promise for creating high-performance polymers with enhanced thermal stability. This aligns with current industry trends toward sustainable materials, as evidenced by frequent searches for "heat-resistant biomaterials" and "green polymer additives". The compound's ability to form hydrogen-bond networks could revolutionize self-healing materials – another rapidly growing field.

Analytical characterization of 2,6-Diaza-bicyclo[3.2.1]octan-7-one remains an active research area, with advanced techniques like cryo-EM and dynamic NMR being frequently discussed in academic forums. The pharmaceutical industry particularly values its chiral properties, which are crucial for developing enantioselective drugs. This connects to trending searches about "chiral building blocks" and "asymmetric synthesis" in medicinal chemistry.

Environmental considerations surrounding CAS 1822567-54-3 have also emerged as a discussion point. Recent studies explore its biodegradation pathways and potential as a biocompatible scaffold, responding to growing concerns about chemical sustainability. These investigations align with popular queries about "eco-friendly heterocycles" and "green chemistry metrics" in synthetic workflows.

The future directions for 2,6-Diaza-bicyclo[3.2.1]octan-7-one research appear promising, particularly in click chemistry applications and proteolysis-targeting chimera (PROTAC) development. Its structural features enable precise molecular recognition, making it valuable for chemical biology tools – a field experiencing exponential growth. These applications directly address frequently searched terms like "targeted protein degradation" and "bioorthogonal chemistry".

From a commercial perspective, the global market for pharmaceutical intermediates containing bicyclic structures like CAS 1822567-54-3 is projected to expand significantly. This growth reflects increasing demand for novel drug scaffolds that can overcome limitations of flat aromatic systems, a topic dominating recent medicinal chemistry conferences and patent filings.